N-(2-fluorophenyl)-N'-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]urea

• IUPAC Name: 1-(2-fluorophenyl)-3-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C16H13FN4OS/c1-10-6-8-11(9-7-10)14-20-21-16(23-14)19-15(22)18-13-5-3-2-4-12(13)17/h2-9H,1H3,(H2,18,19,21,22)
• InChI Key: CCGQLCQNDIVZCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(S2)NC(=O)NC3=CC=CC=C3F
• Molecular Formula: C16H13FN4OS
• Molecular Weight: 328.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds, such as N-(2,6-difluorobenzoyl)-N'-[5-(4-trifluoromethylphenyl)-1,3,4-thiadiazol-2-yl]urea, involves reactions between thiadiazole derivatives and isocyanates under controlled conditions to achieve the desired urea derivatives with potential fungicidal activity (Shi, 2011). This process is reflective of the methodologies employed in the synthesis of N-(2-fluorophenyl)-N'-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]urea, emphasizing the importance of precise reactions for obtaining the target compound.

Molecular Structure Analysis

The crystal structure of related compounds is determined using X-ray diffraction techniques, revealing monoclinic space groups and intricate hydrogen bonding patterns that stabilize the molecular structure (Song et al., 2008). These structural analyses contribute to our understanding of the molecular geometry and intermolecular interactions that may influence the biological activity of this compound.

Chemical Reactions and Properties

Chemical reactions involving thiadiazole and urea derivatives often result in the formation of compounds with notable biological activities. These activities can be enhanced or modified through the introduction of various functional groups, as seen in the synthesis of derivatives with substituted phenyl groups (Yan-gang, 2008).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting points, and crystallinity, are crucial for their application and effectiveness. These properties are typically determined through a combination of spectroscopic and crystallographic methods, providing insight into the compound's behavior in different environments.

Chemical Properties Analysis

The chemical properties, including reactivity with other substances, stability under various conditions, and potential for modification through chemical reactions, are essential for understanding the versatility and application range of this compound. Studies on similar compounds reveal a range of activities, from fungicidal to plant growth-regulating effects, depending on the specific substituents and structural configuration (Abad et al., 2004).